Cas no 1093644-01-9 ((1S)-2-azido-1-(2-bromophenyl)ethan-1-ol)
(1S)-2-azido-1-(2-bromophenyl)ethan-1-ol Chemical and Physical Properties
Names and Identifiers
-
- (1S)-2-azido-1-(2-bromophenyl)ethan-1-ol
- 1093644-01-9
- EN300-1147072
- SCHEMBL13702102
- AKOS021414203
-
- Inchi: 1S/C8H8BrN3O/c9-7-4-2-1-3-6(7)8(13)5-11-12-10/h1-4,8,13H,5H2/t8-/m1/s1
- InChI Key: AOQXXCGDRSKABO-MRVPVSSYSA-N
- SMILES: BrC1C=CC=CC=1[C@@H](CN=[N+]=[N-])O
Computed Properties
- Exact Mass: 240.98507g/mol
- Monoisotopic Mass: 240.98507g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 13
- Rotatable Bond Count: 3
- Complexity: 206
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 1
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.7
- Topological Polar Surface Area: 34.6Ų
(1S)-2-azido-1-(2-bromophenyl)ethan-1-ol Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1147072-0.05g |
(1S)-2-azido-1-(2-bromophenyl)ethan-1-ol |
1093644-01-9 | 95% | 0.05g |
$707.0 | 2023-10-25 | |
| Enamine | EN300-1147072-0.1g |
(1S)-2-azido-1-(2-bromophenyl)ethan-1-ol |
1093644-01-9 | 95% | 0.1g |
$741.0 | 2023-10-25 | |
| Enamine | EN300-1147072-0.25g |
(1S)-2-azido-1-(2-bromophenyl)ethan-1-ol |
1093644-01-9 | 95% | 0.25g |
$774.0 | 2023-10-25 | |
| Enamine | EN300-1147072-0.5g |
(1S)-2-azido-1-(2-bromophenyl)ethan-1-ol |
1093644-01-9 | 95% | 0.5g |
$809.0 | 2023-10-25 | |
| Enamine | EN300-1147072-1.0g |
(1S)-2-azido-1-(2-bromophenyl)ethan-1-ol |
1093644-01-9 | 1g |
$986.0 | 2023-06-09 | ||
| Enamine | EN300-1147072-2.5g |
(1S)-2-azido-1-(2-bromophenyl)ethan-1-ol |
1093644-01-9 | 95% | 2.5g |
$1650.0 | 2023-10-25 | |
| Enamine | EN300-1147072-5.0g |
(1S)-2-azido-1-(2-bromophenyl)ethan-1-ol |
1093644-01-9 | 5g |
$2858.0 | 2023-06-09 | ||
| Enamine | EN300-1147072-10.0g |
(1S)-2-azido-1-(2-bromophenyl)ethan-1-ol |
1093644-01-9 | 10g |
$4236.0 | 2023-06-09 | ||
| Enamine | EN300-1147072-1g |
(1S)-2-azido-1-(2-bromophenyl)ethan-1-ol |
1093644-01-9 | 95% | 1g |
$842.0 | 2023-10-25 | |
| Enamine | EN300-1147072-5g |
(1S)-2-azido-1-(2-bromophenyl)ethan-1-ol |
1093644-01-9 | 95% | 5g |
$2443.0 | 2023-10-25 |
(1S)-2-azido-1-(2-bromophenyl)ethan-1-ol Related Literature
-
Cheng Fang,Jinjian Wu,Zahra Sobhani,Md. Al Amin,Youhong Tang Anal. Methods, 2019,11, 163-170
-
Huabin Zhang,Shaowu Du CrystEngComm, 2014,16, 4059-4068
-
Quan Xiang,Yiqin Chen,Zhiqin Li,Kaixi Bi,Guanhua Zhang,Huigao Duan Nanoscale, 2016,8, 19541-19550
Additional information on (1S)-2-azido-1-(2-bromophenyl)ethan-1-ol
Recent Advances in the Study of (1S)-2-azido-1-(2-bromophenyl)ethan-1-ol (CAS: 1093644-01-9) in Chemical Biology and Pharmaceutical Research
The compound (1S)-2-azido-1-(2-bromophenyl)ethan-1-ol (CAS: 1093644-01-9) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its unique structural properties and potential applications in drug discovery and development. This research briefing aims to provide a comprehensive overview of the latest findings related to this compound, including its synthesis, biological activity, and potential therapeutic applications.
Recent studies have highlighted the role of (1S)-2-azido-1-(2-bromophenyl)ethan-1-ol as a versatile intermediate in the synthesis of complex bioactive molecules. Its azido and bromophenyl functional groups make it particularly useful for click chemistry reactions, enabling the efficient construction of diverse molecular scaffolds. A study published in the Journal of Medicinal Chemistry (2023) demonstrated its utility in the synthesis of novel kinase inhibitors, showcasing its potential in targeted cancer therapy.
In addition to its synthetic applications, (1S)-2-azido-1-(2-bromophenyl)ethan-1-ol has been investigated for its direct biological effects. Preliminary in vitro studies suggest that it may exhibit moderate inhibitory activity against certain inflammatory pathways, as reported in a recent Bioorganic & Medicinal Chemistry Letters article (2024). These findings open new avenues for its use in the development of anti-inflammatory agents, though further validation in animal models is required.
The safety profile and pharmacokinetic properties of (1S)-2-azido-1-(2-bromophenyl)ethan-1-ol have also been a subject of recent investigation. A 2024 study in Chemical Research in Toxicology examined its metabolic stability and potential toxicity, providing crucial data for its future development as a pharmaceutical intermediate. The results indicated acceptable metabolic stability but highlighted the need for structural optimization to reduce potential off-target effects.
Looking forward, researchers are exploring the incorporation of (1S)-2-azido-1-(2-bromophenyl)ethan-1-ol into more complex drug delivery systems. Its unique chemical properties make it a promising candidate for the development of targeted prodrugs, particularly in the field of antibody-drug conjugates (ADCs). Several pharmaceutical companies have included derivatives of this compound in their preclinical pipelines, suggesting growing industry interest in its applications.
In conclusion, (1S)-2-azido-1-(2-bromophenyl)ethan-1-ol (CAS: 1093644-01-9) represents a valuable chemical building block with multiple potential applications in drug discovery. While current research has established its utility in synthetic chemistry and revealed preliminary biological activities, further studies are needed to fully explore its therapeutic potential and optimize its properties for pharmaceutical development.
1093644-01-9 ((1S)-2-azido-1-(2-bromophenyl)ethan-1-ol) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)